3-(3-hydroxypropyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-(3-hydroxypropyl)-6-(2-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O4/c1-12-13(2)25-16-17(22(3)20(28)23(18(16)27)10-7-11-26)21-19(25)24(12)14-8-5-6-9-15(14)29-4/h5-6,8-9,26H,7,10-11H2,1-4H3
• InChI Key: CPQKRGQDRCTQLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CCCO)C)C
• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol

Description

The compound is a derivative of imidazopurine, which is a type of purine. Purines are biologically significant and are found in many biological substances, such as DNA, RNA, and ATP.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The presence of the imidazopurine ring, along with the various substituents, would likely result in a highly conjugated system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make this compound soluble in polar solvents.

Scientific Research Applications

Antioxidant Activity

• Urolignoside possesses antioxidant properties due to its unique chemical structure. Researchers have investigated its ability to scavenge free radicals and protect cells from oxidative stress. .

Anti-Inflammatory Effects

• Studies have demonstrated that Urolignoside exhibits anti-inflammatory activity. It modulates inflammatory pathways, inhibits pro-inflammatory cytokines, and reduces tissue damage. .

Neuroprotective Potential

• Urolignoside’s neuroprotective effects have attracted attention. It may enhance neuronal survival, promote synaptic plasticity, and mitigate neurodegenerative processes. .

Cardiovascular Health

• Urolignoside may impact cardiovascular health. It exhibits vasodilatory effects, potentially improving blood flow and reducing hypertension. .

Anticancer Properties

• Preliminary studies suggest that Urolignoside has anticancer potential. It inhibits cancer cell proliferation, induces apoptosis, and modulates signaling pathways. .

Metabolic Syndrome and Diabetes

• Urolignoside’s impact on metabolic syndrome and diabetes is an emerging area of research. It may regulate glucose metabolism, enhance insulin sensitivity, and reduce hyperglycemia. .

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve elucidating its synthesis, exploring its reactivity, determining its physical and chemical properties, and investigating its potential biological activity.